![molecular formula C8H17NO B2945085 1-(Piperidin-2-yl)propan-2-ol CAS No. 10047-06-0](/img/structure/B2945085.png)
1-(Piperidin-2-yl)propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Piperidin-2-yl)propan-2-ol is a synthetic compound that belongs to the class of piperidine derivatives . It has a molecular weight of 143.23 . This compound is used in the pharmaceutical industry and is present in more than twenty classes of pharmaceuticals .
Synthesis Analysis
The synthesis of piperidine derivatives like this compound is an important task in modern organic chemistry . The development of fast and cost-effective methods for the synthesis of substituted piperidines has been a focus of recent scientific literature .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The formula of this compound is C8H17NO .Chemical Reactions Analysis
Piperidine derivatives undergo various intra- and intermolecular reactions leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The specific chemical reactions involving this compound are not detailed in the available resources.Scientific Research Applications
1-(Piperidin-2-yl)propan-2-olylpropan-2-ol is used in a variety of scientific research applications. It is used as a reagent in the synthesis of organic compounds and as a solvent for the extraction of organic compounds from mixtures. It is also used in the synthesis of heterocyclic compounds, such as piperidines and imidazolines. Additionally, it is used as a reagent in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antifungal agents.
Mechanism of Action
Target of Action
The primary target of 1-(Piperidin-2-yl)propan-2-ol is believed to be the muscarinic receptors . These receptors play a crucial role in various physiological functions, including neuronal signaling in the central nervous system.
Mode of Action
This compound acts as a reuptake inhibitor , preventing the reuptake of neurotransmitters such as dopamine, norepinephrine, and serotonin. This increases their availability in the synaptic cleft, enhancing neurotransmission.
Biochemical Pathways
The compound’s action on muscarinic receptors and its reuptake inhibition of neurotransmitters can affect several biochemical pathways. These include pathways involved in mood regulation, motor control, and cognitive function . The exact pathways and their downstream effects may vary depending on the specific physiological context and the presence of other signaling molecules.
Pharmacokinetics
As a small molecule, it is likely to have good bioavailability and can cross the blood-brain barrier to exert its effects in the central nervous system .
Result of Action
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For example, factors such as pH and temperature can affect the compound’s stability and activity . Additionally, the presence of other drugs or substances can influence its efficacy through drug-drug interactions .
Advantages and Limitations for Lab Experiments
1-(Piperidin-2-yl)propan-2-olylpropan-2-ol has several advantages and limitations when used in laboratory experiments. One advantage is that it has a low melting point, which makes it easier to handle and store. Additionally, it is soluble in water, making it suitable for use in aqueous solutions. One limitation is that it is not very stable, and it can decompose over time. Additionally, it can react with other compounds, which may lead to the formation of unwanted byproducts.
Future Directions
There are several potential future directions for research involving 1-(Piperidin-2-yl)propan-2-olylpropan-2-ol. One potential area of research is to further explore its biochemical and physiological effects. Additionally, research could be conducted to further explore its potential applications in the synthesis of organic compounds and pharmaceuticals. Additionally, research could be conducted to explore its potential use as a reagent in other types of laboratory experiments. Finally, research could be conducted to explore its potential use as a solvent for the extraction of organic compounds from mixtures.
Synthesis Methods
1-(Piperidin-2-yl)propan-2-olylpropan-2-ol can be synthesized in several different ways. One method involves the reaction of cyclopentadiene with acetic anhydride and a base such as sodium hydroxide. This reaction produces a mixture of 1-(1-(Piperidin-2-yl)propan-2-olyl)propan-2-ol and 1-acetoxy-2-piperidine. Another method involves the reaction of cyclopentadiene with formaldehyde and a base such as potassium hydroxide. This reaction produces a mixture of 1-(1-(Piperidin-2-yl)propan-2-olyl)propan-2-ol and 1-formyl-2-piperidine.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
They are utilized in different therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .
Cellular Effects
Piperidine derivatives have been reported to have various effects on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Piperidine derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
1-piperidin-2-ylpropan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-7(10)6-8-4-2-3-5-9-8/h7-10H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFKFBLJVPWRDEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1CCCCN1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10047-06-0 |
Source
|
Record name | 1-(piperidin-2-yl)propan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.